Cas no 1454653-64-5 (Dipropyl({4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine)

Dipropyl({4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine structure
1454653-64-5 structure
Product Name:Dipropyl({4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine
CAS No:1454653-64-5
MF:C19H32BNO2
MW:317.273885726929
MDL:MFCD27924234
CID:4516001
PubChem ID:71306599
Update Time:2025-04-24

Dipropyl({4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • Dipropyl({[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl})amine
    • N-propyl-N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]propan-1-amine
    • 1454653-64-5
    • MFCD27924234
    • N-Propyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-1-amine
    • AKOS027448472
    • AS-2741
    • CS-0446870
    • dipropyl({[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl})amine
    • Dipropyl({4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine
    • MDL: MFCD27924234
    • Inchi: 1S/C19H32BNO2/c1-7-13-21(14-8-2)15-16-9-11-17(12-10-16)20-22-18(3,4)19(5,6)23-20/h9-12H,7-8,13-15H2,1-6H3
    • InChI Key: SEDQCITWNDZPJV-UHFFFAOYSA-N
    • SMILES: C1(CN(CCC)CCC)=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

  • Exact Mass: 317.2526094Da
  • Monoisotopic Mass: 317.2526094Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 393.7±25.0 °C at 760 mmHg
  • Flash Point: 191.9±23.2 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Dipropyl({4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl})amine Security Information

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